Cas no 98-66-8 (4-Chlorobenzenesulfonic acid)

4-Chlorobenzenesulfonic acid structure
4-Chlorobenzenesulfonic acid structure
Product Name:4-Chlorobenzenesulfonic acid
CAS No:98-66-8
MF:C6H5ClO3S
MW:192.620099782944
MDL:MFCD09750379
CID:34970
PubChem ID:24860090
Update Time:2025-04-19

4-Chlorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorobenzenesulfonic acid
    • 4-Chlorobenzensulfonic acid hydrate
    • 4-CHLOROBENZENESULPHONIC ACID
    • p-Chlorobenzenesulfonic acid
    • 4-Chlorobenzenesulfonic Acid Hydrate
    • 4-Chloro-benzenesulfonic acid
    • Benzenesulfonic acid,4-chloro
    • Benzenesulfonic acid,p-chloro
    • EINECS 202-690-0
    • p-Chlorophenylsulfonic acid
    • Benzenesulfonicacid, p-chloro- (6CI,7CI,8CI)
    • Benzene-1-chloro-4-sulfonic acid
    • NSC 9914
    • UNII-5CN6B87IK2
    • D89278
    • VS-12644
    • Q27261838
    • 5CN6B87IK2
    • CS-0016006
    • 4-Chloro Benzene Sulfonic Acid
    • NS00040538
    • MFCD00065342
    • Benzenesulfonic acid, p-chloro-
    • AC-17054
    • Tox21_302072
    • benzene; hydrogen sulfite; hydrochloride
    • p-chlorobenzene sulfonic acid
    • AKOS002303176
    • CAS-98-66-8
    • P-CHLOROBENZENESULFONIC ACID [MI]
    • BRN 2209486
    • BDBM50325574
    • NCGC00255723-01
    • NCI60_000700
    • DTXCID5024473
    • F3099-6892
    • SCHEMBL26836
    • 4-11-00-00107 (Beilstein Handbook Reference)
    • Benzenesulfonic acid, 4-chloro-
    • InChI=1/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10
    • 98-66-8
    • AM101771
    • DTXSID7044473
    • A845891
    • 4-chlorobenzene-1-sulfonic acid
    • 4-Chlorobenzenesulfonic acid, technical grade, 90%
    • FT-0631511
    • CHEMBL1224628
    • AI3-50012
    • 4-CHLOROBENZENE SULFONIC ACID
    • 4-Chlorobenzenesulfonicacid
    • DB-057739
    • BBL034713
    • 4-chloranylbenzenesulfonic acid
    • AS-871/43475655
    • VXN
    • STL426755
    • 202-690-0
    • MDL: MFCD09750379
    • Inchi: 1S/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
    • InChI Key: RJWBTWIBUIGANW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(=O)(=O)O

Computed Properties

  • Exact Mass: 191.96500
  • Monoisotopic Mass: 191.964792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Needle like crystals.
  • Density: 1.449 (estimate)
  • Melting Point: 102 ºC
  • Boiling Point: 149 °C/22 mmHg(lit.)
  • Flash Point: 108 C
  • Water Partition Coefficient: very faint turbidity
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 62.75000
  • LogP: 2.66750
  • Merck: 2122
  • Solubility: Soluble in water and ethanol.

4-Chlorobenzenesulfonic acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2583 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S28-S36/37/39-S45-S24/25
  • RTECS:DB5074000
  • Hazardous Material Identification: C
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R22; R34
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances

4-Chlorobenzenesulfonic acid Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-Chlorobenzenesulfonic acid Production Method

4-Chlorobenzenesulfonic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-66-8)4-Chlorobenzenesulfonic acid
Order Number:sfd5771
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-66-8)4-氯苯磺酸
Order Number:LE2469593
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:98-66-8)4-Chlorobenzenesulfonic acid
sfd5771
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98-66-8)4-氯苯磺酸
LE2469593
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email